1-(2-Chloro-5-fluorophenyl)sulfonyl-3-methylpyrrolidine-3-carboxylic acid

• IUPAC Name: 1-(2-chloro-5-fluorophenyl)sulfonyl-3-methylpyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C12H13ClFNO4S/c1-12(11(16)17)4-5-15(7-12)20(18,19)10-6-8(14)2-3-9(10)13/h2-3,6H,4-5,7H2,1H3,(H,16,17)
• InChI Key: IENGVMYUHZXTFY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCN(C1)S(=O)(=O)C2=C(C=CC(=C2)F)Cl)C(=O)O
• Molecular Formula: C12H13ClFNO4S
• Molecular Weight: 321.75 g/mol

Description

1-(2-Chloro-5-fluorophenyl)sulfonyl-3-methylpyrrolidine-3-carboxylic acid, also known as CF3PMPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of pyrrolidine carboxylic acids and has been identified as a potent and selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5).

Mechanism of Action

1-(2-Chloro-5-fluorophenyl)sulfonyl-3-methylpyrrolidine-3-carboxylic acid acts as a competitive antagonist of mGluR5, which is a G protein-coupled receptor that is widely expressed in the central nervous system. The activation of mGluR5 leads to the activation of various intracellular signaling pathways that are involved in the regulation of synaptic plasticity, neuronal excitability, and neurotransmitter release. By blocking the activity of mGluR5, 1-(2-Chloro-5-fluorophenyl)sulfonyl-3-methylpyrrolidine-3-carboxylic acid modulates the glutamatergic neurotransmission and reduces the excitatory tone in the brain.
Biochemical and Physiological Effects:
1-(2-Chloro-5-fluorophenyl)sulfonyl-3-methylpyrrolidine-3-carboxylic acid has been shown to have several biochemical and physiological effects in preclinical studies. The compound has been shown to reduce the locomotor activity and anxiety-like behavior in rodents, which suggests its potential as an anxiolytic agent. 1-(2-Chloro-5-fluorophenyl)sulfonyl-3-methylpyrrolidine-3-carboxylic acid has also been shown to reduce the drug-seeking behavior in animal models of addiction, which suggests its potential as an anti-addictive agent. Additionally, 1-(2-Chloro-5-fluorophenyl)sulfonyl-3-methylpyrrolidine-3-carboxylic acid has been shown to have neuroprotective effects in animal models of neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

1-(2-Chloro-5-fluorophenyl)sulfonyl-3-methylpyrrolidine-3-carboxylic acid has several advantages as a research tool in the field of neuroscience. The compound is highly selective for mGluR5 and does not interact with other glutamate receptors, which allows for the specific modulation of mGluR5 activity. 1-(2-Chloro-5-fluorophenyl)sulfonyl-3-methylpyrrolidine-3-carboxylic acid also has good pharmacokinetic properties, which allows for its use in in vivo studies. However, the use of 1-(2-Chloro-5-fluorophenyl)sulfonyl-3-methylpyrrolidine-3-carboxylic acid in lab experiments has some limitations. The compound has a relatively short half-life, which requires frequent dosing in in vivo studies. Additionally, the use of 1-(2-Chloro-5-fluorophenyl)sulfonyl-3-methylpyrrolidine-3-carboxylic acid in human studies is limited due to its potential toxicity and lack of clinical trials.

Future Directions

Can be explored to further understand the potential therapeutic applications of 1-(2-Chloro-5-fluorophenyl)sulfonyl-3-methylpyrrolidine-3-carboxylic acid and develop more potent and selective mGluR5 antagonists.

Synthesis Methods

The synthesis of 1-(2-Chloro-5-fluorophenyl)sulfonyl-3-methylpyrrolidine-3-carboxylic acid involves a multi-step process that starts with the reaction of 2-chloro-5-fluorobenzene with sodium sulfinate to produce 2-chloro-5-fluorobenzenesulfonic acid. This acid is then reacted with 3-methylpyrrolidine-3-carboxylic acid to form 1-(2-chloro-5-fluorophenyl)sulfonyl-3-methylpyrrolidine-3-carboxylic acid. The final product is obtained after purification and characterization using various analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC.

Scientific Research Applications

1-(2-Chloro-5-fluorophenyl)sulfonyl-3-methylpyrrolidine-3-carboxylic acid has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders such as anxiety, depression, addiction, and schizophrenia. The compound has been shown to modulate the activity of mGluR5, which is a key player in the regulation of glutamatergic neurotransmission. The overstimulation of mGluR5 has been implicated in the pathophysiology of several neuropsychiatric disorders, and the use of 1-(2-Chloro-5-fluorophenyl)sulfonyl-3-methylpyrrolidine-3-carboxylic acid as a selective antagonist of this receptor subtype has shown promising results in preclinical studies.